Cas no 183437-94-7 (5-Bromo-2-(4-fluorophenyl)pyrimidine)

• Product Name: 5-Bromo-2-(4-fluorophenyl)pyrimidine
• CAS No: 183437-94-7
• MF: C₁₀H₆BrFN₂
• MW: 253.070444583893
• MDL: MFCD10696926
• CID: 114100
• PubChem ID: 23297064
• Update Time: 2025-05-26

5-Bromo-2-(4-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(4-fluorophenyl)pyrimidine
• Pyrimidine,5-bromo-2-(4-fluorophenyl)-
• Pyrimidine, 5-bromo-2-(4-fluorophenyl)- (9CI)
• SCHEMBL7466728
• 183437-94-7
• TQP0232
• PYRIMIDINE, 5-BROMO-2-(4-FLUOROPHENYL)-
• 2-(4'-Fluorophenyl)-5-bromopyrimidine
• AB58549
• AKOS015942032
• FACORCJZLZSBFY-UHFFFAOYSA-N

• MDL： MFCD10696926
• Inchi： 1S/C10H6BrFN2/c11-8-5-13-10(14-6-8)7-1-3-9(12)4-2-7/h1-6H
• InChI Key： FACORCJZLZSBFY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2C=CC(=CC=2)F)=NC=1

Computed Properties

• Exact Mass: 251.96988
• Monoisotopic Mass: 251.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Additional information on 5-Bromo-2-(4-fluorophenyl)pyrimidine

Introduction to 5-Bromo-2-(4-fluorophenyl)pyrimidine (CAS No. 183437-94-7)

5-Bromo-2-(4-fluorophenyl)pyrimidine is a significant intermediate in the field of pharmaceutical and agrochemical research, characterized by its bromo and fluoro substituents on a pyrimidine core. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 183437-94-7, has garnered considerable attention due to its versatile applications in medicinal chemistry and synthetic organic chemistry. The presence of both bromine and fluorine atoms makes it a valuable building block for further functionalization, enabling the development of novel molecules with tailored biological activities.

The pyrimidine scaffold is a fundamental motif in many biologically active compounds, particularly in nucleoside analogs and kinase inhibitors. The introduction of halogen atoms, such as bromine and fluorine, enhances the reactivity and selectivity of the molecule, making it an attractive candidate for drug discovery programs. 5-Bromo-2-(4-fluorophenyl)pyrimidine has been widely used in the synthesis of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Bromo-2-(4-fluorophenyl)pyrimidine in the development of next-generation therapeutics. For instance, researchers have leveraged its structural features to design potent inhibitors of tyrosine kinases, which play a crucial role in cancer progression. The bromine atom serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups. Similarly, the fluorine substituent can modulate metabolic stability and binding affinity to biological targets.

In addition to its role in oncology drug development, 5-Bromo-2-(4-fluorophenyl)pyrimidine has been explored in the context of antiviral and antibacterial agents. The fluoro group, in particular, is known to enhance the pharmacokinetic properties of drugs by improving lipophilicity and resistance to enzymatic degradation. Several studies have demonstrated its utility in synthesizing compounds with potent activity against viruses such as HIV and influenza. Furthermore, its incorporation into bacterial inhibitors has shown promise in overcoming antibiotic resistance mechanisms.

The synthetic methodologies involving 5-Bromo-2-(4-fluorophenyl)pyrimidine have also seen significant innovation. Modern synthetic strategies often employ palladium-catalyzed cross-coupling reactions to construct complex molecular architectures efficiently. These methods have enabled the rapid assembly of libraries of pyrimidine derivatives for high-throughput screening (HTS). Additionally, computational chemistry approaches have been utilized to predict the reactivity and binding properties of 5-Bromo-2-(4-fluorophenyl)pyrimidine derivatives, streamlining the drug discovery process.

One notable application of 5-Bromo-2-(4-fluorophenyl)pyrimidine is in the development of agrochemicals. Pyrimidine-based compounds are widely used as herbicides, fungicides, and insecticides due to their efficacy and environmental compatibility. The bromo and fluoro substituents contribute to the bioactivity of these agrochemicals by enhancing their interaction with biological targets in pests and weeds. Recent research has focused on designing derivatives with improved selectivity and reduced environmental impact.

The future prospects of 5-Bromo-2-(4-fluorophenyl)pyrimidine are promising, with ongoing research aimed at expanding its utility across multiple therapeutic domains. Innovations in synthetic chemistry and drug design are expected to unlock new possibilities for this versatile intermediate. As the demand for targeted therapies grows, compounds like 5-Bromo-2-(4-fluorophenyl)pyrimidine will continue to play a pivotal role in advancing pharmaceutical innovation.